5-Chloro-2-methylphenyl isocyanate
5-Chloro-2-methylphenyl isocyanate
Brand Name:
Vulcanchem
CAS No.:
40411-27-6
VCID:
VC0021075
InChI:
InChI=1S/C8H6ClNO/c1-6-2-3-7(9)4-8(6)10-5-11/h2-4H,1H3
SMILES:
CC1=C(C=C(C=C1)Cl)N=C=O
Molecular Formula:
C8H6ClNO
Molecular Weight:
167.59 g/mol
5-Chloro-2-methylphenyl isocyanate
CAS No.: 40411-27-6
Main Products
VCID: VC0021075
Molecular Formula: C8H6ClNO
Molecular Weight: 167.59 g/mol
| CAS No. | 40411-27-6 |
|---|---|
| Product Name | 5-Chloro-2-methylphenyl isocyanate |
| Molecular Formula | C8H6ClNO |
| Molecular Weight | 167.59 g/mol |
| IUPAC Name | 4-chloro-2-isocyanato-1-methylbenzene |
| Standard InChI | InChI=1S/C8H6ClNO/c1-6-2-3-7(9)4-8(6)10-5-11/h2-4H,1H3 |
| Standard InChIKey | XEMUTFNBAICJEO-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)Cl)N=C=O |
| Canonical SMILES | CC1=C(C=C(C=C1)Cl)N=C=O |
| Synonyms | 5-CHLORO-2-METHYLPHENYL ISOCYANATE;4-Chloro-2-isocyanatotoluene;4-chloro-2-isocyanato-1-methylbenzene;5-Chloro-2-methylphenyl isocyanate ,99%;5-Chloro-2-methylphenyl isocyanate 98%;5-Chloro-2-methylphenylisocyanate98% |
| Reference | 1: Doddamani SB, Ramoji A, Yenagi J, Tonannavar J. The vibrational spectra, assignments and ab initio/DFT analysis for 3-chloro, 4-chloro and 5-chloro-2-methylphenyl isocyanates. Spectrochim Acta A Mol Biomol Spectrosc. 2007 May;67(1):150-9. Epub 2006 Jul 4. PubMed PMID: 16942913. |
| PubChem Compound | 2769632 |
| Last Modified | Nov 11 2021 |
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